Cas no 13709-27-8 (4-hydroxy-6-(E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-one)

• Product Name: 4-hydroxy-6-(E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-one
• CAS No: 13709-27-8
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• MDL: MFCD34575060
• CID: 152189
• PubChem ID: 54680478
• Update Time: 2025-06-12

4-hydroxy-6-(E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,4-hydroxy-6-[2-(4-hydroxyphenyl)ethenyl]-
• 4-hydroxy-6-[(E)-2-(4-hydroxyphenyl)ethenyl]pyran-2-one
• bisnoryangonin
• 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)ethenyl]-4H-pyran-4-one
• 4-Hydroxy-6-(4-hydroxystyryl)-2-pyrone
• 4-hydroxy-6-(E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-one
• 13709-27-8
• CHEMBL4066356
• NSC212501
• Q27110139
• 4-hydroxy-6-[(E)-2-(4-hydroxyphenyl)ethenyl]-2H-pyran-2-one
• (e)-6-(4-hydroxystyryl)-4-hydroxy-2h-pyran-2-one
• 4-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]pyran-2-one
• AC1NQZFH
• Bis-noryangonin
• NSC-212501
• Z2740389838
• SCHEMBL13660630
• DTXSID301038265
• CHEBI:29547
• (E)-4-Hydroxy-6-(4-hydroxystyryl)-2H-pyran-2-one
• YANGONIN, BIS-NOR-
• EN300-28226426
• 4-hydroxy-6[4-hydroxystyryl]2-pyrone

• MDL： MFCD34575060
• Inchi： 1S/C13H10O4/c14-10-4-1-9(2-5-10)3-6-12-7-11(15)8-13(16)17-12/h1-8,14-15H/b6-3+
• InChI Key： ORVQWHLMVLOZPX-ZZXKWVIFSA-N
• SMILES： O1C(C=C(C=C1/C=C/C1C=CC(=CC=1)O)O)=O

Computed Properties

• Exact Mass: 230.0579
• Monoisotopic Mass: 230.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.533
• Boiling Point: 490.9°C at 760 mmHg
• Flash Point: 195.7°C
• Refractive Index: 1.809
• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 4-hydroxy-6-(E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-one

Exploring the Properties and Applications of 4-hydroxy-6-(E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-one (CAS No. 13709-27-8)

4-hydroxy-6-(E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-one, with the CAS number 13709-27-8, is a naturally occurring organic compound that belongs to the class of pyranone derivatives. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, cosmetics, and functional food additives. Its unique chemical structure, featuring a hydroxyphenyl group and a pyran-2-one core, contributes to its diverse biological activities.

One of the most intriguing aspects of 4-hydroxy-6-(E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-one is its antioxidant properties. In an era where consumers are increasingly concerned about oxidative stress and its impact on aging, this compound has emerged as a promising candidate for anti-aging skincare formulations. Recent studies have shown that it can effectively scavenge free radicals, making it a valuable ingredient in cosmeceutical products targeting skin health and rejuvenation.

The compound's potential in nutraceutical applications has also been explored extensively. With the growing trend of functional foods and dietary supplements, researchers have investigated its bioavailability and metabolic pathways. The presence of the hydroxyphenyl moiety suggests possible interactions with cellular signaling pathways, which could explain its reported bioactive effects. This aligns perfectly with current consumer interest in natural health products and plant-derived compounds with therapeutic potential.

From a chemical perspective, the E-configuration of the ethenyl group in 4-hydroxy-6-(E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-one is particularly noteworthy. This structural feature contributes to the compound's stability and may influence its biological activity. The pyran-2-one core, a common motif in many natural products, is known to participate in various molecular interactions, making this compound an interesting subject for medicinal chemistry research.

In the field of pharmaceutical development, CAS 13709-27-8 has shown promise in preliminary studies examining its potential effects on cellular processes. While more research is needed, early findings suggest possible applications in supporting cellular health and metabolic function. These properties have sparked interest among researchers looking for novel bioactive compounds that could complement existing therapeutic approaches.

The synthesis and isolation of 4-hydroxy-6-(E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-one have been subjects of optimization studies. Researchers are particularly interested in developing green chemistry approaches for its production, reflecting the current emphasis on sustainable manufacturing in the chemical industry. This aligns with broader trends in eco-friendly product development and meets consumer demand for environmentally conscious ingredients.

Analytical characterization of CAS 13709-27-8 has revealed interesting spectral properties that make it identifiable through various techniques. The compound's UV-visible absorption characteristics, for instance, have implications for its potential use in photoprotective applications. This is particularly relevant given increasing concerns about sun damage and the search for natural photoprotectants in skincare formulations.

In the context of natural product chemistry, 4-hydroxy-6-(E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-one represents an interesting example of plant secondary metabolites with potential health benefits. Its occurrence in certain botanical sources has led to investigations into its role in plant defense mechanisms, which may parallel some of its observed effects in mammalian systems. This connection between plant biochemistry and human health applications is a growing area of scientific interest.

Quality control and standardization of CAS 13709-27-8 preparations have become important considerations as interest in this compound grows. Advanced analytical methods, including HPLC and mass spectrometry, are being employed to ensure purity and consistency, especially for applications in health and wellness products. This reflects the broader industry trend toward standardized botanical extracts with well-characterized active components.

Looking forward, research on 4-hydroxy-6-(E)-2-(4-hydroxyphenyl)ethenyl-2H-pyran-2-one continues to evolve, with new potential applications emerging regularly. Its combination of structural features and biological activities makes it a compelling subject for interdisciplinary research spanning chemistry, biology, and materials science. As consumer interest in science-backed natural ingredients grows, compounds like this are likely to receive increasing attention from both researchers and product developers.